2,6-Dimethyl-4'-(trifluoromethyl)biphenyl-4-amine

• Molecular Formula: C15H14F3N
• Molecular Weight: 265.27 g/mol
• IUPAC Name: 3,5-dimethyl-4-[4-(trifluoromethyl)phenyl]aniline
• InChI: InChI=1S/C15H14F3N/c1-9-7-13(19)8-10(2)14(9)11-3-5-12(6-4-11)15(16,17)18/h3-8H,19H2,1-2H3
• InChI Key: XHYVDLXXTZWANG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C2=CC=C(C=C2)C(F)(F)F)C)N

Description

2,6-Dimethyl-4'-(trifluoromethyl)biphenyl-4-amine is a useful research compound. Its molecular formula is C15H14F3N and its molecular weight is 265.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2,6-dimethyl-4-nitro-4′-trifluoromethyl-biphenyl (0.68 g) in ethanol (20 mL) is added 10% palladium on carbon (0.02 g). The reaction is charged to 30 psi under a hydrogen atmosphere and allowed to stir for 4 h. The mixture is then filtered through a pad of Celite®. The solution is concentrated and purified by reverse phase HPLC using 0.1% TFA in water and acetonitrile to afford 0.63 g of the titled compound. 1H-NMR.

Synthesis routes and methods II

Procedure details

To a solution of 2,6-dimethyl-4-nitro-4′-(trifluoromethyl)biphenyl (600 mg, 2.03 mmol) in ethanol (20 mL) was added 10 wt % palladium on carbon (18 mg). The reaction was pressurized to 50 psi hydrogen and stirred at room temperature overnight. The reaction was filtered onto Celite and concentrated. Purification by column chromatography gave 2,6-dimethyl-4′-(trifluoromethyl)biphenyl-4-amine (480 mg, 89%) as a light yellow solid. 1H NMR (400 MHz, CDCl3, δ): 7.65 (d, 2H), 7.27 (s, 1H), 7.25 (s, 1H), 6.48 (s, 2H), 3.80 (s, 2H), 1.94 (s, 6H). MS (M+1): 266.1.